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Compound of Interest

Compound Name: Chlorphine

Cat. No.: B10827518

Chlorin e6 (Ce6) is a photosensitizer derived from chlorophyll that is used in photodynamic
therapy (PDT), a minimally invasive therapeutic modality for various cancers and other
diseases.[3][4] Ce6 exhibits strong absorption in the red region of the light spectrum (around
660 nm), which allows for deeper tissue penetration compared to first-generation
photosensitizers.[5] The principle of Ce6-PDT involves the systemic or local administration of
Ce6, which preferentially accumulates in tumor tissues. Subsequent irradiation of the tumor
with light of a specific wavelength activates Ce6, leading to the generation of cytotoxic reactive
oxygen species (ROS), primarily singlet oxygen (1O2). This process induces tumor cell death,
damages tumor vasculature, and can stimulate an anti-tumor immune response. Ce6 is noted
for its high singlet oxygen quantum yield, relatively rapid clearance from the body, and
favorable safety profile, making it a promising agent for PDT.

Mechanism of Action: Ce6-Mediated Photodynamic
Therapy

The therapeutic effect of Ce6-PDT is initiated by the absorption of photons by the Ce6
molecule. This elevates the photosensitizer to an excited singlet state, which can then
transition to a longer-lived triplet state. From this triplet state, Ce6 can transfer its energy to
molecular oxygen (302), converting it into the highly reactive singlet oxygen (*Oz). This singlet
oxygen is the primary cytotoxic agent responsible for damaging cellular components, including
lipids, proteins, and nucleic acids, ultimately leading to cell death through apoptosis and
Necrosis.
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Signaling Pathway of PDT-Induced Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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